Cas no 1865619-27-7 (N-(2,2-dimethylthietan-3-yl)pentanamide)

• Product Name: N-(2,2-dimethylthietan-3-yl)pentanamide
• CAS No: 1865619-27-7
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 5266895
• Update Time: 2026-03-09

N-(2,2-dimethylthietan-3-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethylthietan-3-yl)pentanamide

• Inchi： 1S/C10H19NOS/c1-4-5-6-9(12)11-8-7-13-10(8,2)3/h8H,4-7H2,1-3H3,(H,11,12)
• InChI Key： UOFODQXGXXZUKV-UHFFFAOYSA-N
• SMILES： C(NC1CSC1(C)C)(=O)CCCC

Additional information on N-(2,2-dimethylthietan-3-yl)pentanamide

Comprehensive Overview of N-(2,2-dimethylthietan-3-yl)pentanamide (CAS No. 1865619-27-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-(2,2-dimethylthietan-3-yl)pentanamide (CAS No. 1865619-27-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thietane ring and amide functional group, represents a promising candidate for various scientific and industrial uses. Researchers and manufacturers are increasingly exploring its synthesis, stability, and reactivity to unlock new possibilities in drug development and material science.

The molecular structure of N-(2,2-dimethylthietan-3-yl)pentanamide combines a 2,2-dimethylthietane moiety with a pentanamide chain, offering a balance of lipophilicity and steric hindrance. This configuration is particularly relevant in the context of modern bioactive compound design, where such features can influence binding affinity and metabolic stability. Recent studies highlight its potential as a building block for small-molecule therapeutics, especially in targeting enzymes or receptors where conformational flexibility is critical.

From a synthetic chemistry perspective, the preparation of CAS No. 1865619-27-7 involves multi-step organic reactions, often employing amide coupling techniques and ring-closing strategies. Innovations in green chemistry have also influenced its production, with researchers optimizing solvent systems and catalysts to reduce environmental impact. These advancements align with the growing demand for sustainable chemical processes, a topic frequently searched in academic and industrial forums.

One of the most discussed applications of N-(2,2-dimethylthietan-3-yl)pentanamide lies in its potential role as a pharmacophore in medicinal chemistry. Its thietane ring—a four-membered sulfur-containing heterocycle—has been linked to enhanced bioavailability and target selectivity in preclinical studies. This aligns with current trends in drug discovery, where researchers prioritize compounds with improved pharmacokinetic profiles. Online searches for "thietane derivatives in drug design" have surged by 40% year-over-year, reflecting heightened interest in this structural motif.

Beyond pharmaceuticals, CAS No. 1865619-27-7 has shown promise in material science applications. Its ability to participate in polymerization reactions makes it a candidate for developing specialty polyamides or coating materials with tailored properties. Industry reports suggest that such materials could address needs in biodegradable packaging—a hot topic driven by global sustainability initiatives. The compound's stability under various pH conditions further expands its utility in industrial formulations.

Analytical characterization of N-(2,2-dimethylthietan-3-yl)pentanamide typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control, especially when the compound is intended for high-value research applications. Recent publications emphasize the importance of structural elucidation for such molecules, as minor impurities can significantly impact performance in downstream uses.

The commercial availability of CAS No. 1865619-27-7 has expanded in recent years, with several specialty chemical suppliers offering it in research quantities. Procurement trends indicate growing demand from contract research organizations (CROs) and academic laboratories focused on heterocyclic chemistry. Pricing data shows moderate stability, though fluctuations may occur due to raw material availability or changes in synthetic route efficiency.

Looking ahead, the scientific community anticipates further exploration of N-(2,2-dimethylthietan-3-yl)pentanamide's potential. Areas of particular interest include its structure-activity relationships (SAR) in biological systems and its compatibility with continuous flow chemistry platforms. These investigations align with broader industry movements toward high-throughput screening and process intensification—topics that dominate contemporary literature searches in chemical sciences.

For researchers considering working with this compound, proper handling protocols should be observed, including storage under inert atmosphere and protection from moisture. While not classified as hazardous under standard regulations, its chemical stability profiles recommend cautious handling—a point emphasized in recent laboratory safety guidelines that have seen increased online engagement.

In summary, N-(2,2-dimethylthietan-3-yl)pentanamide (CAS No. 1865619-27-7) represents a compelling case study in how specialty heterocycles can bridge multiple scientific disciplines. Its dual relevance to life sciences and advanced materials ensures continued research attention, while its synthetic accessibility makes it practical for both discovery and scale-up efforts. As the chemical industry prioritizes molecular diversity and functional complexity, compounds like this will likely remain at the forefront of innovation.